1. Home
  2. Product
  3. 2-Dehydroecdysone
2-Dehydroecdysone 2-Dehydroecdysone 2-dehydroecdysone is a 2-oxo steroid and a secondary alpha-hydroxy ketone. It derives from an ecdysone.
Brand Name: Vulcanchem
CAS No.: 113846-79-0
VCID: VC20838503
InChI: InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22,28,30,32-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,25+,26+,27+/m0/s1
SMILES: CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O
Molecular Formula: C27H42O6
Molecular Weight: 462.6 g/mol

2-Dehydroecdysone

CAS No.: 113846-79-0

Cat. No.: VC20838503

Molecular Formula: C27H42O6

Molecular Weight: 462.6 g/mol

* For research use only. Not for human or veterinary use.

2-Dehydroecdysone - 113846-79-0

Specification

Description 2-dehydroecdysone is a 2-oxo steroid and a secondary alpha-hydroxy ketone. It derives from an ecdysone.
CAS No. 113846-79-0
Molecular Formula C27H42O6
Molecular Weight 462.6 g/mol
IUPAC Name (3R,5R,9R,10R,13R,14S,17R)-17-[(2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl]-3,14-dihydroxy-10,13-dimethyl-1,3,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-2,6-dione
Standard InChI InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22,28,30,32-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,25+,26+,27+/m0/s1
Standard InChI Key YFZGVPBGGOOZPB-SVINYHLRSA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(CC(=O)[C@@H](C4)O)C)C)O)[C@@H](CCC(C)(C)O)O
SMILES CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O
Canonical SMILES CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19